Cas no 35147-76-3 (Pyrene-1,3,6,8-tetrone)
Pyrene-1,3,6,8-tetrone structure
Pyrene-1,3,6,8-tetrone Properties
Names and Identifiers
-
- Pyrene-1,3,6,8-tetrone
- Pyrene-1,3,6,8-tetraone
- 1,3,6,8-pyrenetetrone
- ZINC00288842
- AC1LG5IG
- AKOS000592860
- BAS 00336016
- NSC727410
- Pyren-1,3,6,8-tetraon
- SureCN278440
- HMS1579D07
- 1,2,3,6,7,8-hexahydro-1,3,6,8-pyrenetetrone
- 1,2,3,6,7,8-hexahydropyrene-1,3,6,8-tetraone
- Pyrene-1,3,6,8-tetraone; pyrene-1,3,6,8-tetraone; 1,3,6,8-pyrenetetrone; ZINC00288842; AC1LG5IG; AKOS000592860; BAS 00336016; NSC727410; Pyren-1,3,6,8-tetraon; SureCN278440; HMS1579D07; 1,2,3,6,7,8-hexahydro-1,3,6,8-pyrenetetrone; 1,2,3,6,7,8-hexahydropyrene-1,3,6,8-tetraone;
- AB00075932-01
- 1,3,6,8(2H,7H)-Pyrenetetrone
- Pyrene-1,3,6,8(2H,7H)-tetraone
- SR-01000514753
- NSC-727410
- SCHEMBL278440
- Pyrene-1,3,6,8(2H,7H)-tetrone
- CHEMBL5288320
- DTXSID30355015
- 1,3,6,8(2H,7H)-Pyrentetron
- 35147-76-3
- SR-01000514753-1
- +Expand
-
- XRVXSWZJTJOYCE-UHFFFAOYSA-N
- InChI=1S/C16H8O4/c17-11-5-13(19)9-3-4-10-14(20)6-12(18)8-2-1-7(11)15(9)16(8)10/h1-4H,5-6H2
- C1C(=O)C2=C3C(=CC=C4C3=C(C=C2)C(=O)CC4=O)C1=O
Computed Properties
- 264.04224
- 0
- 4
- 0
- 264.042259
- 20
- 443
- 0
- 0
- 0
- 0
- 0
- 1
- 2.1
- 68.3
Experimental Properties
- 2.37800
- 68.28
Pyrene-1,3,6,8-tetrone Related Literature
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1. Stepwise N–H bond formation from N2-derived iron nitride, imide and amide intermediates to ammonia†K. Cory MacLeod,Sean F. McWilliams,Brandon Q. Mercado,Patrick L. Holland Chem. Sci., 2016,7, 5736-5746
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Izhal Abdul Halin RSC Adv., 2021,11, 39311-39318
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3. Aromaticity gain increases the inherent association strengths of multipoint hydrogen-bonded arrays†Chia-Hua Wu,Yu Zhang,Krista van Rickley,Judy I. Wu Chem. Commun., 2018,54, 3512-3515
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John M. Herbert,Martin Head-Gordon Phys. Chem. Chem. Phys., 2006,8, 68-78
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Nagaraju Molleti,Jun Yong Kang Org. Biomol. Chem., 2016,14, 8952-8956
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Shyamapada Nandi,Sattwick Haldar,Debanjan Chakraborty J. Mater. Chem. A, 2017,5, 535-543
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Moritz Gadermann,Simran Kular,Ali H. Al-Marzouqi,Ruth Signorell Phys. Chem. Chem. Phys., 2009,11, 7861-7868
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Irina G. Belaya,Semen V. Svidlov,Alexander V. Dolganov,Genrikh E. Zelinskii,Tamara V. Potapova,Anna V. Vologzhanina,Oleg A. Varzatskii,Yan Z. Voloshin Dalton Trans., 2013,42, 13667-13678
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